Cas no 749897-01-6 (4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid)

4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid structure
749897-01-6 structure
Product name:4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
CAS No:749897-01-6
MF:C15H11ClF3NO4S
MW:393.765352487564
CID:3107301
PubChem ID:3403386

4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[({[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl}amino)methyl]benzoic acid
    • 4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid
    • 749897-01-6
    • G21480
    • CS-0345299
    • 4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
    • 4-(((2-Chloro-5-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid
    • AKOS034369832
    • 4-[[[2-chloro-5-(trifluoromethyl)phenyl]sulfonylamino]methyl]benzoic Acid
    • 4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
    • EN300-10324
    • SR-01000053214-1
    • 4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoicacid
    • Z45512199
    • SR-01000053214
    • Inchi: InChI=1S/C15H11ClF3NO4S/c16-12-6-5-11(15(17,18)19)7-13(12)25(23,24)20-8-9-1-3-10(4-2-9)14(21)22/h1-7,20H,8H2,(H,21,22)
    • InChI Key: WQKYISBKIBZLOH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 393.0049412Da
  • Monoisotopic Mass: 393.0049412Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 91.9Ų

4-{2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl}benzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-10324-2.5g
4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
749897-01-6 95%
2.5g
$614.0 2023-10-28
Enamine
EN300-10324-0.5g
4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
749897-01-6 95%
0.5g
$218.0 2023-10-28
1PlusChem
1P019K9P-100mg
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
100mg
$160.00 2024-04-21
Aaron
AR019KI1-250mg
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
250mg
$185.00 2025-02-14
Aaron
AR019KI1-10g
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
10g
$1876.00 2023-12-15
1PlusChem
1P019K9P-250mg
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
250mg
$200.00 2024-04-21
1PlusChem
1P019K9P-5g
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
5g
$1185.00 2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1415969-2.5g
4-(((2-Chloro-5-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid
749897-01-6 95%
2.5g
¥11052.00 2024-04-30
Enamine
EN300-10324-1g
4-{[2-chloro-5-(trifluoromethyl)benzenesulfonamido]methyl}benzoic acid
749897-01-6 95%
1g
$314.0 2023-10-28
Aaron
AR019KI1-1g
4-[2-chloro-5-(trifluoromethyl)benzenesulfonamidomethyl]benzoic acid
749897-01-6 95%
1g
$457.00 2025-02-14

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk